Cas no 939793-33-6 (1-(Benzylamino)-2-methylbutan-2-ol)
1-(Benzylamino)-2-methylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(benzylamino)-2-methylbutan-2-ol
- 1-Benzylamino-2-methyl-butan-2-ol
- Z1020686292
- 1-(Benzylamino)-2-methylbutan-2-ol
-
- MDL: MFCD09260639
- Inchi: 1S/C12H19NO/c1-3-12(2,14)10-13-9-11-7-5-4-6-8-11/h4-8,13-14H,3,9-10H2,1-2H3
- InChI Key: JJSMKSLJNNEJAH-UHFFFAOYSA-N
- SMILES: OC(C)(CC)CNCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 154
- XLogP3: 1.8
- Topological Polar Surface Area: 32.299
1-(Benzylamino)-2-methylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B411965-10mg |
1-(benzylamino)-2-methylbutan-2-ol |
939793-33-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B411965-50mg |
1-(benzylamino)-2-methylbutan-2-ol |
939793-33-6 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B411965-100mg |
1-(benzylamino)-2-methylbutan-2-ol |
939793-33-6 | 100mg |
$ 295.00 | 2022-06-07 | ||
| abcr | AB286669-250 mg |
1-Benzylamino-2-methyl-butan-2-ol; . |
939793-33-6 | 250MG |
€429.50 | 2022-03-03 | ||
| abcr | AB286669-1 g |
1-Benzylamino-2-methyl-butan-2-ol; . |
939793-33-6 | 1g |
€892.50 | 2022-03-03 | ||
| Enamine | EN300-160489-0.05g |
1-(benzylamino)-2-methylbutan-2-ol |
939793-33-6 | 95% | 0.05g |
$174.0 | 2023-05-24 | |
| Enamine | EN300-160489-0.1g |
1-(benzylamino)-2-methylbutan-2-ol |
939793-33-6 | 95% | 0.1g |
$257.0 | 2023-05-24 | |
| Enamine | EN300-160489-0.25g |
1-(benzylamino)-2-methylbutan-2-ol |
939793-33-6 | 95% | 0.25g |
$367.0 | 2023-05-24 | |
| Enamine | EN300-160489-0.5g |
1-(benzylamino)-2-methylbutan-2-ol |
939793-33-6 | 95% | 0.5g |
$579.0 | 2023-05-24 | |
| Enamine | EN300-160489-1.0g |
1-(benzylamino)-2-methylbutan-2-ol |
939793-33-6 | 95% | 1g |
$743.0 | 2023-05-24 |
1-(Benzylamino)-2-methylbutan-2-ol Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 1-(Benzylamino)-2-methylbutan-2-ol
Comprehensive Analysis of 1-(Benzylamino)-2-methylbutan-2-ol (CAS No. 939793-33-6): Properties, Applications, and Industry Trends
1-(Benzylamino)-2-methylbutan-2-ol (CAS 939793-33-6) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This secondary amine-alcohol hybrid structure features a benzylamino group attached to a 2-methylbutan-2-ol backbone, offering unique reactivity for synthetic applications. With molecular formula C12H19NO and molecular weight 193.29 g/mol, it serves as a versatile building block in asymmetric synthesis and drug intermediate preparation.
The compound's dual functional groups (amine and alcohol) enable diverse chemical transformations, making it valuable for creating chiral auxiliaries in API development. Recent studies highlight its potential in catalysis and ligand design, particularly for transition metal complexes. Researchers are exploring its stereoselective properties in constructing β-amino alcohol frameworks, a sought-after motif in medicinal chemistry for neurological and cardiovascular therapeutics.
From a synthesis optimization perspective, modern green chemistry approaches are being applied to 939793-33-6 production. Continuous flow reactors and biocatalytic methods show promise in improving yield while reducing environmental impact—a key concern for sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), with characteristic signals at δ 7.2-7.4 ppm (aromatic protons) and δ 1.2 ppm (methyl groups) in 1H NMR spectra.
Industry demand for chiral building blocks like 1-(Benzylamino)-2-methylbutan-2-ol continues rising, driven by pharmaceutical R&D for targeted therapies. Its stability under physiological pH conditions makes it suitable for prodrug development, while the benzyl-protected amine allows selective deprotection strategies. Storage recommendations include inert atmosphere below -20°C to prevent oxidation, with compatibility noted for glass and PTFE containers.
Emerging applications in material science demonstrate this compound's utility in designing smart polymers with pH-responsive behavior. The hydrogen bonding capacity of its hydroxyl and amine groups facilitates supramolecular assembly, relevant for drug delivery systems. Patent analyses reveal growing IP activity around derivatives of CAS 939793-33-6, particularly in kinase inhibitor formulations and antimicrobial coatings.
Quality control protocols for 939793-33-6 emphasize residual solvent analysis and chiral purity verification using chiral stationary phase chromatography. Regulatory compliance follows ICH Q7 guidelines, with certificates of analysis including detailed impurity profiles. The compound's logP value (~1.8) suggests moderate lipophilicity, advantageous for blood-brain barrier penetration studies in CNS drug discovery.
Recent advancements in computational chemistry enable precise modeling of 1-(Benzylamino)-2-methylbutan-2-ol's conformational preferences, aiding rational drug design. Molecular docking studies reveal favorable interactions with enzyme active sites, particularly those containing acidic residues. These insights accelerate structure-activity relationship (SAR) studies for new therapeutic candidates.
From a commercial perspective, 939793-33-6 is available in research quantities (mg to kg scale) with custom synthesis options. Leading suppliers provide GMP-grade material for preclinical development, accompanied by comprehensive stability data. Market projections indicate 6-8% annual growth for such multifunctional intermediates, fueled by biologics conjugation technologies and ADC (antibody-drug conjugate) development.
Handling precautions for 1-(Benzylamino)-2-methylbutan-2-ol include standard laboratory PPE and ventilation controls. While not classified as hazardous under GHS, its amine functionality warrants proper handling to avoid sensitization. Waste disposal should follow local regulations for nitrogen-containing compounds, with incineration being the preferred method.
Future research directions focus on continuous manufacturing processes and enzymatic resolution techniques to access optically pure enantiomers. The compound's structural modularity allows for library synthesis in combinatorial chemistry, particularly for fragment-based drug discovery platforms. These developments position CAS 939793-33-6 as a valuable tool for next-generation pharmaceutical innovation.
939793-33-6 (1-(Benzylamino)-2-methylbutan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)